Cas no 94041-25-5 (4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate)

4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate structure
94041-25-5 structure
Product Name:4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate
CAS No:94041-25-5
MF:C18H25O2
MW:273.389905691147
CID:61678
PubChem ID:102600970
Update Time:2025-04-18

4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylphenyl 4'-trans-propylcyclohexylcarboxylate
    • 4-Ethylphenyl-4'-trans-propylcyclohexylcarboxylate
    • FT-0745843
    • 94041-25-5
    • Cyclohexanecarboxylic acid, 4-propyl-, 4-ethylphenyl ester, trans-
    • Inchi: 1S/C18H26O2/c1-3-5-15-10-12-18(13-11-15,17(19)20)16-8-6-14(4-2)7-9-16/h6-9,15H,3-5,10-13H2,1-2H3,(H,19,20)/p-1
    • InChI Key: GGDFLSJGSBWCKO-UHFFFAOYSA-M
    • SMILES: [O-]C(C1(C2C=CC(CC)=CC=2)CCC(CCC)CC1)=O

Computed Properties

  • Exact Mass: 273.18500
  • Monoisotopic Mass: 273.185455036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • Density: 0.992±0.06 g/cm3(Predicted)
  • Boiling Point: 373.9±21.0 °C(Predicted)
  • PSA: 40.13000
  • LogP: 3.22700

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